Cas no 581065-57-8 (1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine)

1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine structure
581065-57-8 structure
Product Name:1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine
CAS No:581065-57-8
MF:C19H30BNO3
MW:331.257405757904
MDL:MFCD09746227
CID:2184928
PubChem ID:11142126
Update Time:2025-08-05

1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl)-piperidine
    • 1-{2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperidine
    • NE14405
    • 1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine
    • MDL: MFCD09746227
    • Inchi: 1S/C19H30BNO3/c1-18(2)19(3,4)24-20(23-18)16-9-8-10-17(15-16)22-14-13-21-11-6-5-7-12-21/h8-10,15H,5-7,11-14H2,1-4H3
    • InChI Key: DUVABZLNIXJVLC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C=2)OCCN2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 393
  • Topological Polar Surface Area: 30.9

1-{2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}piperidine Pricemore >>

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